4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)triazol-4-amine
• InChI: InChI=1S/C19H17N5OS/c1-12-6-8-14(9-7-12)24-18(20)17(22-23-24)19-21-16(11-26-19)13-4-3-5-15(10-13)25-2/h3-11H,20H2,1-2H3
• InChI Key: ILHZZZCXSOSHOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC(=CC=C4)OC)N
• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol

Description

The compound you’re asking about contains several interesting functional groups: a methoxyphenyl group, a thiazolyl group, a methylphenyl group, and a triazolamine group. These groups are common in many biologically active compounds, including drugs and natural products.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings can participate in a variety of chemical reactions and can have significant impacts on the physical and chemical properties of the compound.

Chemical Reactions Analysis

Again, while I don’t have specific information on this compound, compounds with similar structures can undergo a variety of chemical reactions. For example, thiadiazole derivatives can disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells.

Future Directions

Compounds with similar structures have shown promise as potential anticancer agents. Therefore, future research could focus on exploring the anticancer activity of this compound and related compounds.

Mechanism of Action

Mode of Action

The bioactive properties of 1,3,4-thiadiazole derivatives are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases. Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells .

Result of Action

Based on the activities associated with 1,3,4-thiadiazole derivatives, it can be inferred that the compound may have potential anticancer, antimicrobial, and other therapeutic effects .